Cas no 898648-07-2 (N-(4-Bromo-2-chloro-phenyl)-4-chloro-benzamide)

N-(4-Bromo-2-chloro-phenyl)-4-chloro-benzamide structure
898648-07-2 structure
Product name:N-(4-Bromo-2-chloro-phenyl)-4-chloro-benzamide
CAS No:898648-07-2
MF:C13H8NOCl2Br
MW:345.019
CID:3101401
PubChem ID:2993871

N-(4-Bromo-2-chloro-phenyl)-4-chloro-benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Bromo-2-chloro-phenyl)-4-chloro-benzamide
    • AKOS000468539
    • STK522201
    • 898648-07-2
    • starbld0033020
    • N-(4-bromo-2-chlorophenyl)-4-chlorobenzamide
    • Z29819560
    • MDL: MFCD04805150
    • Inchi: InChI=1S/C13H8BrCl2NO/c14-9-3-6-12(11(16)7-9)17-13(18)8-1-4-10(15)5-2-8/h1-7H,(H,17,18)
    • InChI Key: GPYUKIWLNSSTNL-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)Cl)C(=O)NC2=C(C=C(C=C2)Br)Cl

Computed Properties

  • Exact Mass: 342.91663g/mol
  • Monoisotopic Mass: 342.91663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.1Ų

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